Cas no 2229109-62-8 (4-(6-chloropyridin-2-yl)butan-1-amine)

• Product Name: 4-(6-chloropyridin-2-yl)butan-1-amine
• CAS No: 2229109-62-8
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 6338258
• PubChem ID: 165797646
• Update Time: 2025-05-19

4-(6-chloropyridin-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(6-chloropyridin-2-yl)butan-1-amine
• EN300-1996200
• 2229109-62-8

• Inchi： 1S/C9H13ClN2/c10-9-6-3-5-8(12-9)4-1-2-7-11/h3,5-6H,1-2,4,7,11H2
• InChI Key： ZJDDKWNVCUHGIB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CCCCN)=N1

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(6-chloropyridin-2-yl)butan-1-amine

Research Brief on 4-(6-chloropyridin-2-yl)butan-1-amine (CAS: 2229109-62-8): Recent Advances and Applications

The compound 4-(6-chloropyridin-2-yl)butan-1-amine (CAS: 2229109-62-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its chloropyridinyl and butylamine functional groups, has shown promising potential in various therapeutic and diagnostic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further drug development.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have successfully utilized 4-(6-chloropyridin-2-yl)butan-1-amine as an intermediate in the development of novel kinase inhibitors, which are critical in targeting cancer and inflammatory diseases. The chloropyridinyl moiety, in particular, has been instrumental in enhancing binding affinity and selectivity towards specific kinase targets, as demonstrated in recent in vitro and in vivo studies.

In addition to its synthetic utility, recent pharmacological investigations have highlighted the compound's potential as a modulator of neurotransmitter systems. Preliminary findings suggest that 4-(6-chloropyridin-2-yl)butan-1-amine may interact with specific G-protein-coupled receptors (GPCRs), influencing pathways related to neurological disorders such as Parkinson's disease and depression. These insights have opened new avenues for the design of targeted therapies with improved efficacy and reduced side effects.

Another noteworthy development is the application of this compound in diagnostic imaging. Researchers have explored its radiolabeled derivatives for positron emission tomography (PET) imaging, leveraging its ability to cross the blood-brain barrier. Early-stage clinical trials have shown promising results in visualizing neurotransmitter activity, which could revolutionize the diagnosis and monitoring of neurological conditions.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of 4-(6-chloropyridin-2-yl)butan-1-amine-based therapeutics. Ongoing research is focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(6-chloropyridin-2-yl)butan-1-amine (CAS: 2229109-62-8) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its multifaceted applications, from kinase inhibition to neurological diagnostics, underscore its potential to address unmet medical needs. Future studies will likely delve deeper into its mechanistic underpinnings and explore novel derivatives to expand its therapeutic scope.